Cas no 361544-10-7 (4-fluoropyridine-3-sulfonamide)

• Product Name: 4-fluoropyridine-3-sulfonamide
• CAS No: 361544-10-7
• MF: C₅H₅FN₂O₂S
• MW: 176.168802976608
• MDL: MFCD17018661
• CID: 874569
• PubChem ID: 9855613
• Update Time: 2026-04-29

4-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoropyridine-3-sulfonamide
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• MDL： MFCD17018661

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 4-fluoropyridine-3-sulfonamide

Introduction to 4-fluoropyridine-3-sulfonamide (CAS No. 361544-10-7)

4-fluoropyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 361544-10-7, is a fluorinated pyridine derivative featuring a sulfonamide functional group. This compound has garnered significant attention in the field of medicinal chemistry due to its versatile structural framework, which makes it a valuable scaffold for the development of novel pharmaceutical agents. The presence of both fluorine and sulfonamide moieties enhances its pharmacological potential, enabling interactions with biological targets that are critical for therapeutic intervention.

Thefluoropyridine core is a well-documented pharmacophore in drug discovery, with its ability to modulate enzyme activity and receptor binding. The introduction of afluorine atom at the 4-position of the pyridine ring further enhances the compound's lipophilicity and metabolic stability, attributes that are highly desirable in drug candidates. Additionally, thesulfonamide group contributes to hydrogen bonding capabilities, improving binding affinity and selectivity. These structural features collectively position 4-fluoropyridine-3-sulfonamide as a promising intermediate in the synthesis of bioactive molecules.

In recent years, 4-fluoropyridine-3-sulfonamide has been explored in various therapeutic contexts, particularly in oncology and anti-inflammatory drug development. Its derivatives have shown promise in inhibiting key enzymes involved in cancer progression, such as tyrosine kinases and proteases. The fluorine atom's electron-withdrawing effect can fine-tune the electronic properties of the molecule, influencing its interactions with biological targets. This has led to several research groups investigating its potential as a lead compound for kinase inhibitors, where precise modulation of activity is essential.

Moreover, thesulfonamide moiety has been extensively studied for its role in enhancing drug-receptor interactions. Sulfonamides are known to form stable hydrogen bonds with amide backbones in proteins, making them effective at binding to enzyme active sites or receptor pockets. This property has been leveraged in the design of drugs targeting bacterial infections, diabetes, and autoimmune diseases. The incorporation of afluoropyridine moiety into sulfonamide-based compounds has expanded their therapeutic spectrum by introducing additional binding pockets or allosteric sites.

The synthesis of 4-fluoropyridine-3-sulfonamide typically involves multi-step organic reactions, starting from commercially available pyridine precursors. Key steps include halogenation at the 4-position followed by sulfonation at the 3-position, often facilitated by palladium-catalyzed cross-coupling reactions for high regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for medicinal chemistry applications.

Recent computational studies have highlighted thefluoropyridine-sulfonamide scaffold's potential for modulating protein-protein interactions (PPIs), which are crucial in many disease pathways but challenging to target with traditional small molecules. The combination of fluorine's metabolic stability and sulfonamide's hydrogen bonding capability allows for precise tuning of molecular interactions, offering new avenues for drug design. For instance, computational modeling has predicted that derivatives of 4-fluoropyridine-3-sulfonamide could interact with transcription factors involved in inflammation regulation.

In preclinical settings, 4-fluoropyridine-3-sulfonamide and its analogs have demonstrated efficacy in models of inflammation and tumor growth. Notably, some derivatives have exhibited anti-proliferative effects against certain cancer cell lines by inhibiting key signaling pathways. These findings have prompted further investigation into optimizing pharmacokinetic properties through structural modifications. For example, replacing hydrogen atoms with other substituents at strategic positions can enhance solubility or reduce off-target effects.

Thesulfonamide group also plays a role in drug delivery systems, where it can be incorporated into prodrugs or used to modify nanoparticle surfaces for targeted delivery. This versatility underscores the importance of 4-fluoropyridine-3-sulfonamide as a building block in pharmaceutical research. Its ability to bridge different pharmacophoric elements while maintaining bioactivity makes it an attractive candidate for generating novel therapeutics.

The future direction of research on 4-fluoropyridine-3-sulfonamide may include exploring its role in neurodegenerative diseases and infectious disorders. The scaffold's structural flexibility allows for modifications that could target specific pathological mechanisms associated with these conditions. Additionally, green chemistry approaches are being adopted to develop more sustainable synthetic routes for this compound, aligning with broader efforts to reduce environmental impact in pharmaceutical manufacturing.

In conclusion,4-fluoropyridine-3-sulfonamide (CAS No. 361544-10-7) represents a significant advancement in medicinal chemistry due to its unique structural features and therapeutic potential. Its combination of afluoropyridine core and ansulfonamide group provides a versatile platform for developing drugs targeting diverse diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a cornerstone in pharmaceutical innovation.